Cas no 1502811-19-9 (Methyl 1-Benzylimidazole-2-carboxylate)

• Product Name: Methyl 1-Benzylimidazole-2-carboxylate
• CAS No: 1502811-19-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD26680731
• CID: 2090654
• PubChem ID: 83387354
• Update Time: 2025-04-21

Methyl 1-Benzylimidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Benzylimidazole-2-carboxylate
• SY030659
• SCHEMBL17381155
• DB-255168
• CKC81119
• Methyl1-Benzylimidazole-2-carboxylate
• 1502811-19-9
• methyl 1-benzyl-1H-imidazole-2-carboxylate
• AC2364
• CS-0447134
• AS-71543
• AKOS023100660
• MFCD26680731
• 1H-Imidazole-2-carboxylic acid, 1-(phenylmethyl)-, methyl ester

• MDL： MFCD26680731
• Inchi： 1S/C12H12N2O2/c1-16-12(15)11-13-7-8-14(11)9-10-5-3-2-4-6-10/h2-8H,9H2,1H3
• InChI Key： KBUXJKNIDYTSFX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.1
• XLogP3: 1.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 378.3±35.0 °C at 760 mmHg
• Flash Point: 182.6±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 1-Benzylimidazole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)